![molecular formula C11H10FN3O4S B7569540 3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid](/img/structure/B7569540.png)
3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid
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Overview
Description
3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid, also known as FMPB, is a sulfonamide-based compound that has shown potential in various scientific research applications. It is a white crystalline solid that is soluble in organic solvents and slightly soluble in water.
Mechanism of Action
The mechanism of action of 3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid involves its binding to CA IX, which is overexpressed in many types of cancer. CA IX plays a role in regulating pH in cancer cells, and its inhibition can lead to a decrease in cancer cell growth and survival. This compound has also been shown to inhibit the production of inflammatory cytokines by inhibiting the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including its inhibition of CA IX and NF-κB activity. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce the production of inflammatory cytokines. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid in lab experiments is its specificity for CA IX, which is overexpressed in many types of cancer. Additionally, this compound has been shown to have low toxicity in vitro and in vivo. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research on 3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid, including its use as an anti-cancer agent, anti-inflammatory agent, and potential use in other disease states. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for drug development.
Synthesis Methods
The synthesis of 3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid involves a multi-step process that starts with the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoic acid. The resulting compound is then reacted with 5-methyl-1H-pyrazole-4-carboxylic acid to form 4-(5-methyl-1H-pyrazol-4-yl)benzoic acid. This compound is then reacted with sodium azide to form the corresponding azide, which is then reduced with triphenylphosphine to form the amine. The final step involves the reaction of the amine with 3-fluorobenzenesulfonyl chloride to form this compound.
Scientific Research Applications
3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has shown potential in various scientific research applications, including its use as an inhibitor of carbonic anhydrase IX (CA IX), a protein that is overexpressed in many types of cancer. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines.
Properties
IUPAC Name |
3-fluoro-4-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3O4S/c1-6-10(5-13-14-6)20(18,19)15-9-3-2-7(11(16)17)4-8(9)12/h2-5,15H,1H3,(H,13,14)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVMOJBSNHFQIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)S(=O)(=O)NC2=C(C=C(C=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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